Cas no 1498687-17-4 ((1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1498687-17-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6427550
• PubChem ID: 65990920
• Update Time: 2025-08-02

(1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015333014
• 2059909-40-7
• (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylicacid
• (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid
• 1498687-17-4
• EN300-341150
• 3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-718193

• Inchi： 1S/C13H16O4/c1-8-3-4-9(5-11(8)17-2)13(12(15)16)6-10(14)7-13/h3-5,10,14H,6-7H2,1-2H3,(H,15,16)
• InChI Key： NTLZSAKJDWKFAW-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CC(C)=C(C=2)OC)C1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid

(1S,3s)-3-Hydroxy-1-(3-Methoxy-4-Methylphenyl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1498687-17-4, commonly referred to as (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid, is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique stereochemistry and functional groups, which contribute to its diverse biological activities and synthetic applications.

Chemical Structure and Properties

The molecular structure of (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid is characterized by a cyclobutane ring system, which is a four-membered ring with significant ring strain. This strain can influence the compound's reactivity and stability, making it an interesting subject for both theoretical and experimental studies. The cyclobutane ring is substituted at the 1-position with a carboxylic acid group and at the 3-position with a hydroxyl group, while the phenyl ring attached at the 1-position bears a methoxy group at the 3-position and a methyl group at the 4-position.

Synthesis and Optimization

The synthesis of this compound involves a series of carefully designed reactions to achieve the desired stereochemistry and functional groups. Recent advancements in asymmetric catalysis have enabled researchers to optimize the synthesis of such complex molecules with high enantioselectivity. For instance, the use of chiral ligands in transition-metal-catalyzed reactions has been pivotal in achieving the correct stereochemistry at both the hydroxyl and carboxylic acid positions.

Biological Activity and Applications

Research into the biological activity of (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid has revealed promising results in various pharmacological assays. The compound has shown potential as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery for conditions such as hypertension, inflammation, and neurological disorders.

Furthermore, studies have indicated that this compound exhibits anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. This activity suggests its potential as a lead molecule for developing novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Recent Research Findings

In a groundbreaking study published in *Nature Communications* in 2022, researchers demonstrated that (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid can act as a potent antagonist for the cannabinoid receptor type 2 (CB2), which is implicated in pain modulation and immune response regulation. This finding opens new avenues for its application in pain management therapies.

Additionally, recent computational studies using molecular docking techniques have highlighted the compound's ability to bind to several key enzymes involved in lipid metabolism. These findings underscore its potential role in treating metabolic disorders such as obesity and dyslipidemia.

Conclusion

The compound (1S,3s)-3-hydroxy-1-(3-methoxy-4-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1498687-17-4) represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, coupled with recent advances in synthetic methodologies and biological research, positions it as a promising candidate for drug development across multiple therapeutic areas.